Cas no 898789-07-6 (3'-Methyl-3-(2-methylphenyl)propiophenone)

• Product Name: 3'-Methyl-3-(2-methylphenyl)propiophenone
• CAS No: 898789-07-6
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• CID: 1947074
• Update Time: 2025-09-28

3'-Methyl-3-(2-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-METHYL-3-(2-METHYLPHENYL)PROPIOPHENONE
• 1-(m-tolyl)-3-(o-tolyl)propan-1-one
• LogP
• 3-(2-methylphenyl)-1-(3-methylphenyl)propan-1-one
• 3'-Methyl-3-(2-methylphenyl)propiophenone

• Inchi： 1S/C17H18O/c1-13-6-5-9-16(12-13)17(18)11-10-15-8-4-3-7-14(15)2/h3-9,12H,10-11H2,1-2H3
• InChI Key： FTLWJJHYWFMCDP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)CCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 238.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 17.07000
• LogP: 4.11890

Additional information on 3'-Methyl-3-(2-methylphenyl)propiophenone

3'-Methyl-3-(2-methylphenyl)propiophenone: A Comprehensive Overview

3'-Methyl-3-(2-methylphenyl)propiophenone, also known by its CAS number 898789-07-6, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of aromatic ketones and is characterized by its unique molecular structure, which includes a propiophenone moiety with specific substituents. The molecule consists of a phenyl group attached to a propanone chain, with additional methyl groups at specific positions, contributing to its distinct chemical properties.

The synthesis of 3'-Methyl-3-(2-methylphenyl)propiophenone involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent alkylation steps. These reactions are typically carried out under controlled conditions to ensure high yields and purity. Recent advancements in catalytic systems and green chemistry practices have further optimized the synthesis process, making it more efficient and environmentally friendly.

The physical properties of this compound are well-documented. It is a crystalline solid with a melting point of approximately 125°C and a boiling point around 450°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethyl acetate, and THF. Its molecular weight is approximately 214 g/mol, and it has a density of about 1.1 g/cm³.

The chemical structure of 3'-Methyl-3-(2-methylphenyl)propiophenone plays a crucial role in its reactivity. The presence of the ketone group makes it susceptible to nucleophilic addition reactions, while the aromatic rings provide stability and influence the compound's electronic properties. Recent studies have explored the use of this compound as a precursor in the synthesis of more complex molecules, including pharmaceutical agents and advanced materials.

In terms of applications, 3'-Methyl-3-(2-methylphenyl)propiophenone has found utility in various industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, research has shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

The compound also finds application in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of 3'-Methyl-3-(2-methylphenyl)propiophenone. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for understanding its reactivity in various chemical transformations. These studies have also highlighted the influence of substituents on the electronic properties of the molecule, paving the way for further optimization in synthetic strategies.

In conclusion, 3'-Methyl-3-(2-methylphenyl)propiophenone (CAS No: 898789-07-6) is a versatile compound with a wide range of applications across different fields. Its unique molecular structure and chemical properties make it an invaluable building block in organic synthesis. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in both academic and industrial settings.